7-bromo-6-methoxyisoquinolin-1(2H)-one
Cat. No. B3305800
Key on ui cas rn:
924271-34-1
M. Wt: 254.08 g/mol
InChI Key: BIOCLYNSTMVCRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08278322B2
Procedure details
A portion of the product from Step 1 [(2E)-3-(4-bromo-3-methoxyphenyl)acrylic acid](12.5 g, 48.6 mmol) was azeotroped with benzene and suspended in benzene (94 mL). Triethylamine (9.49 mL, 68.1 mmol) and diphenylphosphoryl azide (10.48 mL, 48.6 mmol) were added and the reaction mixture stirred at RT for 1 h. The mixture was filtered through a pad of silica and eluted with ˜1 L of toluene, the volatiles evaporated, the residue resuspended in diphenylmethane (94 mL) and the mixture heated to reflux for three hours (internal temperature 250° C.). The reaction mixture was allowed to cool to RT, stirred overnight, filtered and the solid washed with hexanes (100 mL) to give tan solid (7.4 g). LRMS ESI+ (M+H)+ 254.1.
Name
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5](/[CH:8]=[CH:9]/C(O)=O)=[CH:4][C:3]=1[O:13][CH3:14].C([N:17]([CH2:20]C)CC)C.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=[O:29])C=CC=CC=1>C1C=CC=CC=1>[Br:1][C:2]1[CH:7]=[C:6]2[C:5]([CH:8]=[CH:9][NH:17][C:20]2=[O:29])=[CH:4][C:3]=1[O:13][CH3:14]
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Inputs
Step One
Step Two
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Name
|
|
|
Quantity
|
9.49 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
|
Name
|
|
|
Quantity
|
10.48 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
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Step Three
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Name
|
|
|
Quantity
|
94 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
|
CUSTOM
|
|
Details
|
the reaction mixture stirred at RT for 1 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
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The mixture was filtered through a pad of silica
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WASH
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Type
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WASH
|
|
Details
|
eluted with ˜1 L of toluene
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the volatiles evaporated
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the mixture heated
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to reflux for three hours (internal temperature 250° C.)
|
|
Duration
|
3 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
to cool to RT
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred overnight
|
|
Duration
|
8 (± 8) h
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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WASH
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Type
|
WASH
|
|
Details
|
the solid washed with hexanes (100 mL)
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C=C2C=CNC(C2=C1)=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 59.9% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
